Cas no 52689-19-7 (3-Pyridinecarbonitrile, 6-acetyl- (9CI))

• Product Name: 3-Pyridinecarbonitrile, 6-acetyl- (9CI)
• CAS No: 52689-19-7
• MF: C₈H₆N₂O
• MW: 146.14604139328
• MDL: MFCD13189084
• CID: 1020621
• PubChem ID: 23103747
• Update Time: 2024-11-02

3-Pyridinecarbonitrile, 6-acetyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarbonitrile, 6-acetyl- (9CI)
• 6-acetylpyridine-3-carbonitrile
• 1-(5-cyano-2-pyridyl)-1-ethanone
• A858351
• 52689-19-7
• W17133
• 6-ACETYL-3-PYRIDINECARBONITRILE
• HLPONRCXYZPNFJ-UHFFFAOYSA-N
• CCA68919
• 3-PYRIDINECARBONITRILE, 6-ACETYL-
• AB67713
• SCHEMBL1061737
• MFCD13189084
• AS-64186
• DTXSID801303314
• AKOS017516361
• 6-ACETYLNICOTINONITRILE
• CS-0062110
• 2-acetyl-5-cyanopyridine
• 6-Acetyl-nicotinonitrile

• MDL： MFCD13189084
• Inchi： 1S/C8H6N2O/c1-6(11)8-3-2-7(4-9)5-10-8/h2-3,5H,1H3
• InChI Key： HLPONRCXYZPNFJ-UHFFFAOYSA-N
• SMILES： O=C(C)C1C=CC(C#N)=CN=1

Computed Properties

• Exact Mass: 146.048012819g/mol
• Monoisotopic Mass: 146.048012819g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 53.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 3-pyridinecarbonitriles